Cas no 248243-13-2 (9,12,15-Octadecatrienoic acid, 2-hydroxy-, (2R,9Z,12Z,15Z)-)

9,12,15-Octadecatrienoic acid, 2-hydroxy-, (2R,9Z,12Z,15Z)- structure
248243-13-2 structure
Product Name:9,12,15-Octadecatrienoic acid, 2-hydroxy-, (2R,9Z,12Z,15Z)-
CAS No:248243-13-2
MF:C18H30O3
MW:294.429006099701
CID:1422818
Update Time:2024-08-15

9,12,15-Octadecatrienoic acid, 2-hydroxy-, (2R,9Z,12Z,15Z)- Chemical and Physical Properties

Names and Identifiers

    • 9,12,15-Octadecatrienoic acid, 2-hydroxy-, (2R,9Z,12Z,15Z)-
    • Inchi: 1S/C18H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(19)18(20)21/h3-4,6-7,9-10,17,19H,2,5,8,11-16H2,1H3,(H,20,21)/b4-3-,7-6-,10-9+
    • InChI Key: JQXGCBKGIBTCHY-FVCZIJCZSA-N
    • SMILES: CC/C=C\C/C=C\C/C=C/CCCCCCC(C(=O)O)O

Computed Properties

  • Exact Mass: 294.2196

Experimental Properties

  • Density: 0.984±0.06 g/cm3(Predicted)
  • Boiling Point: 413.0±40.0 °C(Predicted)
  • PSA: 57.53
  • pka: 3.85±0.21(Predicted)
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